4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid

• IUPAC Name: 4-[methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid
• InChI: InChI=1S/C16H18N2O3S/c1-11-17-14(10-22-11)12-5-3-6-13(9-12)16(21)18(2)8-4-7-15(19)20/h3,5-6,9-10H,4,7-8H2,1-2H3,(H,19,20)
• InChI Key: JUTIGTKNGVHLRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=CC=C2)C(=O)N(C)CCCC(=O)O
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid, also known as MTA, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the family of thiazole-containing compounds, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid is not fully understood. However, it has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. HDAC inhibitors have been found to exhibit anti-tumor activity and improve insulin sensitivity, suggesting that the inhibition of HDACs may be the mechanism by which 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid exerts its effects.
Biochemical and physiological effects:
4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid has also been found to improve insulin sensitivity and glucose uptake in diabetic mice. In addition, 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid has been found to have neuroprotective effects and may be a potential treatment for Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid in lab experiments is its ability to inhibit HDACs, which are enzymes that play a role in the regulation of gene expression. This makes 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid a useful tool for studying the role of HDACs in various biological processes. However, one of the limitations of using 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid. One area of research is the development of more potent and selective HDAC inhibitors based on the structure of 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid. Another area of research is the investigation of the potential therapeutic applications of 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid in other diseases, such as neurodegenerative diseases and inflammatory disorders. In addition, the development of 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid as a drug candidate for clinical trials is an important future direction for research.

Synthesis Methods

4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid can be synthesized using a variety of methods, including the reaction of 2-methyl-1,3-thiazole-4-carboxylic acid with 3-amino-4-methylbenzoyl chloride in the presence of a coupling reagent. The resulting product can then be treated with butyl lithium and methyl iodide to obtain 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid. Other methods include the reaction of 2-methyl-1,3-thiazole-4-carboxylic acid with 3-(2-methylbenzoyl)propionic acid in the presence of a coupling reagent.

Scientific Research Applications

4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid has been studied for its potential therapeutic applications in a variety of diseases, including cancer, diabetes, and Alzheimer's disease. It has been found to exhibit anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid has also been shown to improve insulin sensitivity and glucose uptake in diabetic mice. In addition, 4-[Methyl-[3-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]butanoic acid has been found to have neuroprotective effects and may be a potential treatment for Alzheimer's disease.